7a-(hydroxymethyl)-6-methylidene-hexahydro-1H-pyrrolizin-3-one
Overview
Description
7a-(Hydroxymethyl)-6-methylidene-hexahydro-1H-pyrrolizin-3-one, abbreviated as 7a-HMHDHP, is a novel compound that has been gaining attention in recent years due to its potential applications in various scientific research fields. 7a-HMHDHP is a small molecule with a molecular weight of 217.27 g/mol and is composed of seven carbon atoms, eight hydrogen atoms, one oxygen atom, and one nitrogen atom. It is an organic compound that can be synthesized in the laboratory and can be used in various research applications.
Mechanism of Action
7a-HMHDHP acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of various drugs. It binds to the active site of the enzyme and prevents its activity. This inhibition of the enzyme leads to a decrease in the metabolism of drugs, which can increase their bioavailability and duration of action.
Biochemical and Physiological Effects
7a-HMHDHP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450, which can lead to an increase in the bioavailability and duration of action of drugs. It has also been shown to inhibit the activity of other enzymes, such as cyclooxygenase and lipoxygenase, which can lead to a decrease in the production of inflammatory mediators. In addition, 7a-HMHDHP has been shown to have an antioxidant effect, which can help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
7a-HMHDHP has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize in the laboratory. In addition, it is a small molecule, which makes it easier to manipulate in experiments. One limitation is that it is a relatively new compound, so there is limited information available about its properties and effects. In addition, it can be difficult to separate it from its isomer, 6-methyl-7a-hydroxy-hexahydro-1H-pyrrolizin-3-one, which can complicate experiments.
Future Directions
There are a variety of potential future directions for research on 7a-HMHDHP. One potential direction is to further study its mechanism of action, as well as its biochemical and physiological effects. Another potential direction is to study its potential applications in drug research and material science. In addition, further research could be done to study its potential toxicity and side effects. Finally, further research could be done to develop more efficient synthesis methods for 7a-HMHDHP.
Synthesis Methods
7a-HMHDHP can be synthesized from a variety of starting materials, including ethyl acetoacetate, ethyl acetoacetate hydrochloride, and ethyl acetoacetate dimethyl acetal. The most common method of synthesis involves the reaction of ethyl acetoacetate with formaldehyde in the presence of a base, such as NaOH or KOH. The reaction is typically carried out at a temperature of 80-90 °C and a pressure of 1-2 atm. The reaction produces a mixture of 7a-HMHDHP and its isomer, 6-methyl-7a-hydroxy-hexahydro-1H-pyrrolizin-3-one. The mixture can then be separated by column chromatography or other methods.
Scientific Research Applications
7a-HMHDHP has been used in various scientific research applications, including drug research, material science, and biochemistry. In drug research, 7a-HMHDHP has been used to study the structure-activity relationships of various drugs, as well as the pharmacokinetics and pharmacodynamics of drugs. In material science, 7a-HMHDHP has been used to study the properties of various materials, such as polymers and nanomaterials. In biochemistry, 7a-HMHDHP has been used to study the structure and function of proteins and enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7a-(hydroxymethyl)-6-methylidene-hexahydro-1H-pyrrolizin-3-one involves the reaction of a cyclic ketone with a primary amine followed by a reduction step to form the desired compound.", "Starting Materials": [ "Cyclic ketone (e.g. cyclopentanone)", "Primary amine (e.g. methylamine)", "Reducing agent (e.g. sodium borohydride)", "Solvent (e.g. ethanol)" ], "Reaction": [ "Step 1: The cyclic ketone is reacted with the primary amine in the presence of a catalyst (e.g. p-toluenesulfonic acid) to form an imine intermediate.", "Step 2: The imine intermediate is reduced using a reducing agent (e.g. sodium borohydride) to form the desired compound, 7a-(hydroxymethyl)-6-methylidene-hexahydro-1H-pyrrolizin-3-one.", "Step 3: The product is isolated and purified using standard techniques (e.g. column chromatography)." ] } | |
CAS RN |
2742661-09-0 |
Molecular Formula |
C9H13NO2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
